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Compound of Interest

Compound Name: Diundecyl phthalate-d4

Cat. No.: B15558424

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical
properties of Diundecyl phthalate-d4 (DUP-d4), an isotopically labeled synthetic compound.
Primarily utilized as an internal standard in mass spectrometry and for tracking metabolic
pathways in research, a clear understanding of its physical characteristics is essential for its
proper handling, application, and the interpretation of experimental results.[1] This guide
synthesizes available data, presenting it in a structured format for ease of reference. For
comparative purposes, data for the non-deuterated analogue, Diundecyl phthalate (DUP), is
also included, as its physical properties are closely related and more extensively documented.

General Description

Diundecyl phthalate-d4 is the deuterated form of Diundecyl phthalate, a high molecular
weight phthalate ester.[1][2] The "-d4" designation signifies the presence of four deuterium
atoms, typically located on the benzene ring.[1] Like its non-deuterated counterpart, DUP-d4 is
characterized as an oily, colorless, and odorless liquid.[1] It is insoluble in water.[1][3] The
primary application of the non-deuterated form is as a plasticizer to enhance the flexibility and
durability of polymers, particularly polyvinyl chloride (PVC), especially in applications requiring
low volatility and high-temperature resistance, such as wire and cable insulation.[1][4][5]

Quantitative Physical and Chemical Data
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The following tables summarize the key physical and chemical properties for both Diundecyl
phthalate-d4 and its non-deuterated analogue. This allows for a direct comparison of their
fundamental characteristics.

Table 1: Physical and Chemical Properties of Diundecyl Phthalate-d4

Property Value

IUPAC Name diundecyl 3,4,5,6-tetradeuteriobenzene-1,2-
dicarboxylate[1]

Molecular Formula C30H46D404[6]

Molecular Weight 478.74 g/mol [1][6]

Appearance Oily Liquid[1]

Color Colorless[1]

Odor Odorless[1]

Solubility Insoluble in water[1]

Table 2: Physical and Chemical Properties of Diundecyl Phthalate (Non-Deuterated Analogue)
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Property

Value

CAS Number

3648-20-2[4][5][7]

Molecular Formula

C30H5004[4][7]

Molecular Weight

474.72 g/mol [7]

Physical State

Liquid[5] / Oily Liquid[4][7]

Appearance Clear Liquid[5] / Crystals from ethanol[4]
Color Colorless[4][8]

Odor Odorless[4][7] / Mild[5]

Density 0.955 g/cm?3 at 20 °C[5] / 0.95 g/mL at 25 °C[7]
Melting Point 35.5 °C[4][8] / 2 °C[7]

Freezing Point

-9 °C[5]

Boiling Point

523 °C[5][7]

Flash Point

241 °C (closed cup) / 252 °CJ[5]

Refractive Index

1.482 at 20 °C/D[4]

Viscosity

70 mPa:-s at 20 °C[4][5]

Water Solubility

Insoluble[3][7]

Note: Discrepancies in reported values, such as for melting point and flash point, may arise

from different experimental conditions or measurement techniques used across various

sources.

Experimental Protocols

Detailed, specific experimental protocols for the determination of the physical characteristics of

Diundecyl phthalate-d4 are not available within the reviewed literature. The data presented

are collated from technical data sheets and chemical databases. Standard methodologies for

determining these properties are well-established and would typically include:
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e Melting/Freezing Point: Differential Scanning Calorimetry (DSC) or a standard melting point
apparatus.

» Boiling Point: Ebulliometry or distillation methods under controlled pressure.
o Density: Use of a pycnometer or a digital density meter.

 Viscosity: Rotational or capillary viscometers.

» Refractive Index: A calibrated refractometer, such as an Abbé refractometer.

Logical Relationships of Physical Properties

The physical characteristics of a chemical compound are interconnected. The diagram below
illustrates the hierarchical relationship, starting from the fundamental composition and
extending to its bulk physical properties.
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Caption: Hierarchical relationship of Diundecyl phthalate-d4 physical characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Characteristics of
Diundecyl Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558424#physical-characteristics-of-diundecyl-
phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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